Cas no 1379335-89-3 (2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone)
1379335-89-3 structure
Product Name:2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:1379335-89-3
MF:C8H5BrF3NO
MW:268.030611753464
CID:2101237
Update Time:2023-08-03
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanone
- 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanon
- 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
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- Inchi: 1S/C8H5BrF3NO/c9-2-7(14)5-1-6(4-13-3-5)8(10,11)12/h1,3-4H,2H2
- InChI Key: XVCHOHWTBFXBND-UHFFFAOYSA-N
- SMILES: BrCC(C1=CN=CC(C(F)(F)F)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Topological Polar Surface Area: 30
2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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